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Compound of Interest

Compound Name: Broxaldine

Cat. No.: B1667944

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broxaldine, also known as Brobenzoxaldine, is an antiprotozoal and antifungal agent.[1][2] It
has demonstrated efficacy against various protozoan infections and displays inhibitory effects
on microorganisms such as Clostridium difficile[1][3]. Recent studies have elucidated its
mechanism of action against Toxoplasma gondii, highlighting its ability to induce autophagy,
mitochondrial dysfunction, and neutral lipid accumulation in the parasite[1][4][5]. These findings
suggest Broxaldine as a potential lead compound for the development of novel anti-parasitic
therapies[4][5].

This document provides detailed protocols for the preparation of a Broxaldine stock solution
using Dimethyl Sulfoxide (DMSO), a common aprotic solvent capable of dissolving many water-
insoluble therapeutic agents. Adherence to these guidelines is crucial for ensuring the accuracy
and reproducibility of experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative data for Broxaldine:
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Property Value
Molecular Weight 421.08 g/mol
Chemical Formula C17H11BrNO2
CAS Number 3684-46-6

Solubility in DMSO

27.5 mg/mL (65.31 mM) to = 42.86 mg/mL
(101.79 mM)

Storage of Powder

-20°C for up to 3 years

Storage of Stock Solution in DMSO

-80°C for up to 1 year, or -20°C forup to 1
month. It is recommended to store in aliquots to

avoid repeated freeze-thaw cycles.

Experimental Protocols
Materials

Broxaldine powder

Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Water bath (optional)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a 10 mM Broxaldine Stock
Solution in DMSO
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This protocol describes the preparation of 1 mL of a 10 mM Broxaldine stock solution.
 Calculation:
o To prepare a 10 mM solution, the required amount of Broxaldine is calculated as follows:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
= Mass (mg) = 0.010 mol/L * 0.001 L * 421.08 g/mol * 1000 mg/g = 4.21 mg
» Weighing:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh 4.21 mg of Broxaldine powder and transfer it into the tared tube.
 Dissolution:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Broxaldine
powder.

o Tightly cap the tube and vortex thoroughly for 2-3 minutes to facilitate dissolution.
 Aiding Dissolution (if necessary):

o If the compound does not fully dissolve, sonicate the tube in a water bath sonicator for 10-
15 minutes.

o Alternatively, gently warm the solution in a water bath set to 37°C for 5-10 minutes, with
intermittent vortexing, until the solid is completely dissolved. Sonication is a recommended
method to aid dissolution.

o Storage:
o Once the Broxaldine is fully dissolved, the stock solution is ready for use.

o For long-term storage, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.
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o Store the aliquots at -80°C for up to one year or at -20°C for up to one month.

Safety and Handling Precautions

o Broxaldine is for research use only and not for human or veterinary use.

Handle Broxaldine in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Dispose of waste according to institutional and local regulations for chemical waste.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Broxaldine stock solution in DMSO.

Mechanism of Action of Broxaldine against Toxoplasma
gondii
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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